N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide

• IUPAC Name: 2-[(4-chlorophenyl)sulfonylamino]-N-(2,6-difluorophenyl)propanamide
• InChI: InChI=1S/C15H13ClF2N2O3S/c1-9(15(21)19-14-12(17)3-2-4-13(14)18)20-24(22,23)11-7-5-10(16)6-8-11/h2-9,20H,1H3,(H,19,21)
• InChI Key: AHOXOIJPYTXWPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC=C1F)F)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClF2N2O3S
• Molecular Weight: 374.8 g/mol

Description

N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide, also known as DAAOI-1, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound belongs to the class of sulfonamide derivatives and is a potent inhibitor of the enzyme D-amino acid oxidase (DAAO). In

Mechanism of Action

The mechanism of action of N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide involves the inhibition of the enzyme DAAO. DAAO is responsible for the metabolism of D-amino acids in the brain. Inhibition of this enzyme leads to an increase in the levels of D-amino acids, which have been shown to have several physiological and pathological effects. The exact mechanism by which D-amino acids exert their effects is not fully understood, but it is thought to involve modulation of neurotransmission, neuroprotection, and neurodegeneration.
Biochemical and Physiological Effects:
N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide has been shown to have several biochemical and physiological effects. The compound has been shown to increase the levels of D-amino acids in the brain, which have been implicated in several physiological and pathological processes. D-amino acids have been shown to modulate neurotransmission, neuroprotection, and neurodegeneration. In addition, N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide has several advantages and limitations for lab experiments. The compound is a potent inhibitor of DAAO and has been shown to increase the levels of D-amino acids in the brain. This makes it a useful tool for studying the physiological and pathological effects of D-amino acids. However, the compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. In addition, the compound has not been extensively studied in vivo, which limits its potential applications in the field of medicine.

Future Directions

There are several future directions for the study of N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide. One direction is to further investigate the physiological and pathological effects of D-amino acids in the brain. Another direction is to develop more potent and selective inhibitors of DAAO for potential therapeutic applications in the treatment of neurological disorders. In addition, the compound could be further studied in vivo to determine its potential applications in the field of medicine. Finally, the development of new synthetic methods for N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide could lead to more efficient and cost-effective production of the compound.

Scientific Research Applications

N~2~-[(4-chlorophenyl)sulfonyl]-N~1~-(2,6-difluorophenyl)alaninamide has been extensively studied for its potential applications in the field of medicine. The compound has been shown to be a potent inhibitor of the enzyme DAAO, which is responsible for the metabolism of D-amino acids in the brain. This inhibition leads to an increase in the levels of D-amino acids, which have been implicated in several physiological and pathological processes, including neurotransmission, neuroprotection, and neurodegeneration.